Cas no 1803582-20-8 (methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride)

• Product Name: methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride
• CAS No: 1803582-20-8
• CID: 4616046
• PubChem ID: 75481381
• Update Time: 2025-05-23

methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride

Additional information on methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride

Introduction to Methyl 2-(3,4-Dichlorophenyl)-2-(Methylamino)Propanoate Hydrochloride (CAS No. 1803582-20-8)

Methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride, also known by its CAS registry number CAS No. 1803582-20-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development and as a building block in synthetic chemistry.

The molecular structure of methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride consists of a propanoate backbone with a methyl group attached to the central carbon atom. The central carbon is also substituted with a 3,4-dichlorophenyl group and a methylamino group, which contributes to its unique chemical properties. The hydrochloride salt form suggests that this compound exists in its protonated form under physiological conditions.

Recent studies have highlighted the importance of methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound for the treatment of various diseases, including cancer and neurodegenerative disorders. The compound's ability to interact with specific biological targets has been validated through in vitro and in vivo experiments.

In terms of physical properties, CAS No. 1803582-20-8 exhibits a melting point of approximately 165°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under different storage conditions has been evaluated, making it suitable for long-term use in laboratory settings.

The synthesis of methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride involves a multi-step process that includes nucleophilic substitution and acid-base reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis pathway, improving both yield and purity.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. It has demonstrated selective binding to certain receptors, which could be exploited for therapeutic purposes. Additionally, its bioavailability and pharmacokinetic profile have been characterized, providing valuable insights into its potential as an orally administered drug.

In conclusion, methyl 2-(3,4-dichlorophenyl)-2-(methylamino)propanoate hydrochloride (CAS No. 1803582-20-8) is a versatile compound with wide-ranging applications in the field of chemistry and medicine. Its unique structure and favorable properties make it an attractive candidate for further research and development.